1-[2-Amino-1-(2,5-dimethoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid;dihydrochloride

• Molecular Formula: C15H24Cl2N2O4
• Molecular Weight: 367.3 g/mol
• IUPAC Name: 1-[2-amino-1-(2,5-dimethoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C15H22N2O4.2ClH/c1-20-11-3-4-14(21-2)12(7-11)13(8-16)17-6-5-10(9-17)15(18)19;;/h3-4,7,10,13H,5-6,8-9,16H2,1-2H3,(H,18,19);2*1H
• InChI Key: XOYACZBCYJYFDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(CN)N2CCC(C2)C(=O)O.Cl.Cl

Description

The compound 1-[2-Amino-1-(2,5-dimethoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid; dihydrochloride features a pyrrolidine-3-carboxylic acid backbone substituted with a 2-aminoethyl group and a 2,5-dimethoxyphenyl moiety. The dihydrochloride salt enhances aqueous solubility, making it suitable for pharmaceutical or biochemical applications.

Comparison with Similar Compounds

Substituent Variations and Electronic Effects

Compound Name	Substituent on Phenyl Ring	Key Functional Groups	Molecular Implications
Target Compound	2,5-Dimethoxy	Methoxy (electron-donating)	Enhanced electron density may improve receptor binding in CNS-targeting applications.
1-[2-Amino-1-(3-fluoro-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid	3-Fluoro	Fluoro (electron-withdrawing)	Increased polarity and metabolic stability; potential for improved bioavailability.
1-[2-Amino-1-(4-fluoro-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid	4-Fluoro	Fluoro	Similar to 3-fluoro analog but with altered steric effects; may influence target selectivity.
1-[2-Amino-1-(4-amino-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid	4-Amino	Amino (strongly basic)	High solubility in acidic conditions; potential for covalent interactions with targets.
1-[2-Amino-1-(3-phenoxyphenyl)-ethyl]-pyrrolidine-3-carboxylic acid	3-Phenoxy	Phenoxy (bulky)	Steric hindrance may reduce binding affinity but improve specificity for certain enzymes.

Physicochemical Properties

• Solubility: The dihydrochloride form of the target compound likely exhibits superior aqueous solubility compared to free bases or mono-salts (e.g., hydrochloride form in ).
• Molecular Weight : Fluorinated analogs () have lower molecular weights (~350–370 g/mol) compared to the target compound (~400–420 g/mol due to dimethoxy groups).